Cas no 1062369-35-0 (6-(piperidin-3-ylamino)pyridine-3-carbonitrile)

• Product Name: 6-(piperidin-3-ylamino)pyridine-3-carbonitrile
• CAS No: 1062369-35-0
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 4570219
• Update Time: 2025-10-29

6-(piperidin-3-ylamino)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(piperidin-3-ylamino)pyridine-3-carbonitrile

• Inchi： 1S/C11H14N4/c12-6-9-3-4-11(14-7-9)15-10-2-1-5-13-8-10/h3-4,7,10,13H,1-2,5,8H2,(H,14,15)
• InChI Key： JMCSKUHNTGBAES-UHFFFAOYSA-N
• SMILES： C1=NC(NC2CCCNC2)=CC=C1C#N

Additional information on 6-(piperidin-3-ylamino)pyridine-3-carbonitrile

Introduction to 6-(piperidin-3-ylamino)pyridine-3-carbonitrile (CAS No. 1062369-35-0)

6-(piperidin-3-ylamino)pyridine-3-carbonitrile, identified by the CAS number 1062369-35-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential applications in drug development. The compound features a pyridine core substituted with a nitrile group at the 3-position and an amino-piperidine moiety at the 6-position, which together contribute to its unique chemical properties and biological activities.

The structural framework of 6-(piperidin-3-ylamino)pyridine-3-carbonitrile makes it a versatile scaffold for designing novel therapeutic agents. The presence of both electron-withdrawing (nitrile) and electron-donating (amine) groups enhances its reactivity, enabling diverse functionalization strategies. This flexibility is particularly valuable in the synthesis of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of 6-(piperidin-3-ylamino)pyridine-3-carbonitrile and its derivatives. The piperidine ring, a common pharmacophore in many drugs, is known for its ability to improve oral bioavailability and metabolic stability. When combined with a pyridine core, the compound exhibits enhanced binding affinity to certain enzymes and receptors, making it a promising candidate for therapeutic intervention.

One of the most compelling aspects of 6-(piperidin-3-ylamino)pyridine-3-carbonitrile is its potential role in addressing unmet medical needs. Current research suggests that this compound may have applications in the treatment of neurological disorders, cancer, and infectious diseases. For instance, studies have demonstrated that derivatives of this scaffold can modulate the activity of kinases and other enzymes involved in signal transduction pathways. These findings highlight the compound's potential as a lead molecule for further drug discovery efforts.

The nitrile group at the 3-position of 6-(piperidin-3-ylamino)pyridine-3-carbonitrile plays a crucial role in determining its pharmacokinetic properties. Nitrile groups are known to enhance binding interactions with biological targets due to their ability to form hydrogen bonds and participate in dipole-dipole interactions. This feature makes the compound particularly suitable for designing high-affinity ligands for enzyme inhibition.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for 6-(piperidin-3-ylamino)pyridine-3-carbonitrile derivatives. These computational approaches have helped researchers identify novel analogs with improved potency and selectivity. By leveraging machine learning algorithms, scientists can predict the binding modes of these compounds with high accuracy, accelerating the drug discovery process.

The synthesis of 6-(piperidin-3-ylamino)pyridine-3-carbonitrile involves multi-step organic reactions, including nucleophilic substitution, condensation, and cyclization processes. The synthetic route must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Recent methodologies have focused on green chemistry principles to minimize waste and improve sustainability in the synthesis process.

Another area of interest is the exploration of 6-(piperidin-3-ylamino)pyridine-3-carbonitrile as a building block for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability and immunogenicity. The pyridine-piperidine scaffold provides a rigid framework that can be modified to create ligands with tailored properties, making it an attractive candidate for peptidomimetic design.

In conclusion, 6-(piperidin-3-ylamino)pyridine-3-carbonitrile (CAS No. 1062369-35-0) represents a promising avenue for pharmaceutical innovation. Its unique structural features and biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health challenges.